molecular formula C5H11ClNOP B8325205 Chloro(methoxy)pyrrolidinophosphine CAS No. 86030-44-6

Chloro(methoxy)pyrrolidinophosphine

Cat. No. B8325205
CAS RN: 86030-44-6
M. Wt: 167.57 g/mol
InChI Key: ICWFZORDNMYIGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Chloro(methoxy)pyrrolidinophosphine is a useful research compound. Its molecular formula is C5H11ClNOP and its molecular weight is 167.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality Chloro(methoxy)pyrrolidinophosphine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chloro(methoxy)pyrrolidinophosphine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

86030-44-6

Molecular Formula

C5H11ClNOP

Molecular Weight

167.57 g/mol

IUPAC Name

chloro-methoxy-pyrrolidin-1-ylphosphane

InChI

InChI=1S/C5H11ClNOP/c1-8-9(6)7-4-2-3-5-7/h2-5H2,1H3

InChI Key

ICWFZORDNMYIGE-UHFFFAOYSA-N

Canonical SMILES

COP(N1CCCC1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyldichlorophosphite (10.0 g, 75.24 mmol, 7.1 mL) in CH2Cl2 (50 mL) was added dropwise 1-(trimethylsilyl)pyrrolidine (13.1 mL, 10.8 g, 75.2 mmol) at 0° C. The resulting mixture was stirred for 2 h at room temperature. The solvent was removed under reduced pressure to give a colorless oil (11.97 g, 95%) as a product. 31P NMR (CDCl3) δ 182.3.
Quantity
7.1 mL
Type
reactant
Reaction Step One
Quantity
13.1 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Yield
95%

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